Methyl 4-(2-((5-(4-(4-fluorophenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[5-[4-(4-fluorophenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H22FN5O3S2/c1-31-20(30)15-2-6-17(7-3-15)24-19(29)14-32-22-26-25-21(33-22)28-12-10-27(11-13-28)18-8-4-16(23)5-9-18/h2-9H,10-14H2,1H3,(H,24,29)
• InChI Key: BKJNDYZPPVQAOF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C22H22FN5O3S2
• Molecular Weight: 487.6 g/mol

Description

The compound contains several functional groups including a piperazine ring, a thiadiazole ring, a fluorophenyl group, and a benzoate ester. Piperazine derivatives have a wide range of biological and pharmaceutical activity. They are employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Biological Activities of Novel 1,3,4-Thiadiazole Amide Derivatives Containing Piperazine : This research outlines the synthesis of novel 1,3,4-thiadiazole amide compounds containing piperazine, demonstrating their inhibitory effects on Xanthomonas campestris pv. oryzae, indicating potential agricultural applications (Z. Xia, 2015).

Synthesis and Antimicrobial Activities

• Synthesis and Antibacterial Activities of 1-Substituted-4-[5-(4-substitutedphenyl)-1,3,4-thiadiazol-2-sulfonyl] Piperazine Derivatives : This study involves the synthesis of piperazine derivatives and their significant antibacterial activities against various pathogens, suggesting their potential in antimicrobial therapy (Wu Qi, 2014).

Synthesis and Evaluation of Anti-TMV and Antimicrobial Activities

• New Urea and Thiourea Derivatives of Piperazine Doped with Febuxostat : This paper focuses on the synthesis of new piperazine derivatives and their evaluation for antiviral and antimicrobial activities, highlighting their potential in combating microbial and viral infections (R. C. Krishna Reddy et al., 2013).

Antimicrobial and Bioactivity Studies

• Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives : This research elaborates on the synthesis of new triazole derivatives with good to moderate antimicrobial activities, indicating their relevance in developing new antimicrobial agents (H. Bektaş et al., 2007).

Anti-Inflammatory and Analgesic Agents

• Synthesis of Novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines Derived from Visnaginone and Khellinone as Anti-Inflammatory and Analgesic Agents : This paper discusses the synthesis of novel compounds from visnaginone and khellinone with significant anti-inflammatory and analgesic activities, underscoring their potential in pain management and inflammation treatment (A. Abu‐Hashem et al., 2020).

Antipsychotic Evaluation

• Synthesis, Characterization, and Antipsychotic Evaluation of Some Aryl Piperazine Congeners : This research aims to synthesize and evaluate the antipsychotic activity of aryl piperazine derivatives, contributing to the development of new antipsychotic medications (Darakhshan Gazala Bari et al., 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that the compound is involved in. For example, some piperazine derivatives are known to inhibit certain types of transporters.